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Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

CAS Number: 101-83-7

Abstract
This technical guide provides an in-depth overview of dicyclohexylamine (DCHA), a versatile

secondary amine with significant industrial applications. The document details its chemical and

physical properties, toxicological data, and key applications, including its roles as a corrosion

inhibitor, a rubber vulcanization accelerator, and an intermediate in pharmaceutical synthesis.

Detailed experimental protocols for its synthesis, analysis, and application-specific performance

evaluation are provided. Furthermore, this guide includes visualizations of key chemical

pathways and experimental workflows to facilitate a comprehensive understanding for

researchers, scientists, and drug development professionals.

Introduction
Dicyclohexylamine (DCHA), with the chemical formula (C₆H₁₁)₂NH, is a colorless to pale

yellow liquid with a characteristic amine odor[1]. It is a valuable intermediate in the synthesis of

a wide range of chemicals due to its reactive secondary amine group. Its primary applications

are found in the rubber industry as a vulcanization accelerator, in boilers and steam pipes as a

corrosion inhibitor, and in the pharmaceutical sector as a resolving agent and synthetic

intermediate[2][3]. This guide aims to consolidate the technical information on DCHA, providing

a single point of reference for professionals working with this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1670486?utm_src=pdf-interest
https://www.benchchem.com/product/b1670486?utm_src=pdf-body
https://www.benchchem.com/product/b1670486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexylamine
https://www.ohans.com/applications-of-dicyclohexylamine-in-the-pharmaceutical-industry-today/
https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properties of Dicyclohexylamine
The physical, chemical, and toxicological properties of dicyclohexylamine are summarized in

the following tables for easy reference.

Physical and Chemical Properties
Property Value Reference(s)

CAS Number 101-83-7 [1]

Molecular Formula C₁₂H₂₃N [1]

Molecular Weight 181.32 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Faint, fish-like amine odor [1]

Melting Point -2 °C [1]

Boiling Point 256 °C [1]

Density 0.912 g/mL at 20 °C

Vapor Pressure 12 mmHg at 37.7 °C

Flash Point 96 °C (closed cup)

Solubility

Sparingly soluble in water;

soluble in most organic

solvents

[2]

pKa 10.4 (at 25 °C)

Toxicological Properties
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Property Value Reference(s)

Oral LD₅₀ (Rat) 200 - 373 mg/kg

Dermal LD₅₀ (Rabbit) 200 - 316 mg/kg

Inhalation

May cause respiratory tract

irritation, coughing, and

shortness of breath.

Skin Contact
Corrosive; causes severe skin

burns and irritation.

Eye Contact
Corrosive; causes severe eye

damage.

Sensitization May cause skin sensitization.

Synthesis of Dicyclohexylamine
Dicyclohexylamine can be synthesized through several routes, with the most common being

the reductive amination of cyclohexanone.

Synthesis via Reductive Amination of Cyclohexanone
This method involves the reaction of cyclohexanone with cyclohexylamine in the presence of a

reducing agent. A detailed experimental protocol is provided below.

Materials and Reagents:

Cyclohexanone

Cyclohexylamine

Sodium triacetoxyborohydride (NaBH(OAc)₃)

1,2-Dichloroethane (DCE)

Saturated aqueous sodium bicarbonate solution
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Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

cyclohexanone (9.81 g, 0.1 mol) in 1,2-dichloroethane (100 mL).

Amine Addition: Add cyclohexylamine (9.92 g, 0.1 mol) to the solution and stir for 20 minutes

at room temperature to form the enamine intermediate.

Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (27.5 g, 0.13 mol) to

the stirred solution in portions over 30 minutes. An exothermic reaction may occur; maintain

the temperature below 40°C using a water bath if necessary.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction

progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) until the starting materials are consumed (typically 3-5 hours).

Work-up: Quench the reaction by the slow addition of a saturated aqueous sodium

bicarbonate solution (~100 mL) until gas evolution ceases. Ensure the aqueous layer is basic

(pH > 8).

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and

extract the aqueous layer twice with diethyl ether (2 x 50 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate (MgSO₄). Filter the drying agent and concentrate the filtrate using a rotary evaporator

to remove the solvent.

Purification: Purify the crude product by vacuum distillation to obtain dicyclohexylamine as

a colorless oil.
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Synthesis of Dicyclohexylamine
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Workflow for the synthesis of dicyclohexylamine.

Applications of Dicyclohexylamine
Corrosion Inhibition
Dicyclohexylamine and its salts are effective volatile corrosion inhibitors (VCIs) for steel in

acidic and humid environments. They function by adsorbing onto the metal surface and forming

a protective film. The effectiveness of DCHA as a corrosion inhibitor can be evaluated using

electrochemical techniques such as potentiodynamic polarization.

Materials and Equipment:

Potentiostat

Three-electrode electrochemical cell (working electrode: steel coupon, reference electrode:

Ag/AgCl, counter electrode: platinum mesh)
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Corrosive medium (e.g., 3.5% NaCl solution)

Dicyclohexylamine inhibitor solution of various concentrations

Polishing papers and alumina slurry

Deionized water and acetone

Procedure:

Working Electrode Preparation: Polish the steel coupon with successively finer grades of

silicon carbide paper, followed by a final polish with alumina slurry to a mirror finish. Rinse

with deionized water and acetone, then dry.

Electrochemical Cell Setup: Assemble the three-electrode cell. Fill the cell with the corrosive

medium containing the desired concentration of dicyclohexylamine. Immerse the prepared

working electrode, reference electrode, and counter electrode in the solution.

Open Circuit Potential (OCP) Measurement: Allow the system to stabilize by monitoring the

OCP for at least 30 minutes until a steady state is reached.

Potentiodynamic Polarization Scan: Begin the scan at a potential of -250 mV versus the OCP

and scan in the anodic direction to +250 mV versus the OCP at a scan rate of 0.167 mV/s.

Data Analysis: Plot the resulting potential versus the logarithm of the current density.

Determine the corrosion potential (Ecorr) and corrosion current density (icorr) from the Tafel

plot. The inhibition efficiency (IE%) can be calculated using the following equation: IE% = [(i₀

- i) / i₀] x 100 where i₀ and i are the corrosion current densities without and with the inhibitor,

respectively.
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Evaluation of Corrosion Inhibition
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Workflow for evaluating corrosion inhibition.
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Rubber Vulcanization
Dicyclohexylamine is a precursor in the synthesis of sulfenamide accelerators, such as N,N-

Dicyclohexyl-2-benzothiazolesulfenamide (DCBS), which are used in the vulcanization of

rubber[3][4]. These accelerators provide a delayed onset of cure (scorch safety) followed by a

rapid vulcanization rate.

The general process involves compounding the rubber with sulfur, a dicyclohexylamine-

based accelerator, activators (like zinc oxide and stearic acid), and other additives. The mixture

is then heated to induce cross-linking of the polymer chains.

Rubber Vulcanization Process
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DCHA-based
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Activators
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Other Additives

Curing (Heating) Vulcanized Rubber
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Conceptual workflow of rubber vulcanization.
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Pharmaceutical Applications
Dicyclohexylamine is employed in the pharmaceutical industry primarily as a resolving agent

for the separation of racemic mixtures of acidic drugs[2]. Its basic nature allows it to form

diastereomeric salts with chiral acids, which can then be separated by crystallization due to

their different solubilities.

Analytical Methods
The purity of dicyclohexylamine and its concentration in various matrices can be determined

using gas chromatography (GC).

Gas Chromatography (GC) Analysis
Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: Agilent CP-Wax for Volatile Amines and Diamines (25 m x 0.32 mm, 1.2 µm film

thickness) or equivalent[5].

Carrier Gas: Helium or Hydrogen.

Injector Temperature: 280 °C.

Detector Temperature: 300 °C.

Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to

250 °C at 10 °C/min, and hold for 5 minutes.

Injection Mode: Splitless.

Injection Volume: 1 µL.

Procedure:

Standard Preparation: Prepare a series of standard solutions of dicyclohexylamine in a

suitable solvent (e.g., methanol or dichloromethane) at known concentrations.
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Sample Preparation: Dissolve the sample containing dicyclohexylamine in the chosen

solvent. If necessary, perform extraction and cleanup steps to remove interfering matrix

components.

Injection: Inject the standard solutions and the sample solution into the gas chromatograph.

Analysis: Identify the dicyclohexylamine peak in the chromatogram based on its retention

time compared to the standards.

Quantification: Construct a calibration curve by plotting the peak area of the standards

versus their concentration. Determine the concentration of dicyclohexylamine in the sample

from the calibration curve.
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GC Analysis of Dicyclohexylamine
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Workflow for the GC analysis of dicyclohexylamine.
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Safety and Handling
Dicyclohexylamine is a corrosive and toxic substance that requires careful handling. Always

work in a well-ventilated fume hood and wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of

vapors and contact with skin and eyes. In case of contact, immediately flush the affected area

with copious amounts of water and seek medical attention. Store dicyclohexylamine in a

tightly closed container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and acids.

Conclusion
Dicyclohexylamine is a commercially significant secondary amine with diverse applications.

Its properties make it an effective corrosion inhibitor, a key component in rubber vulcanization

accelerators, and a useful resolving agent in the pharmaceutical industry. The experimental

protocols and workflows provided in this guide offer a practical resource for researchers and

professionals working with this compound. Proper safety precautions are paramount when

handling dicyclohexylamine due to its corrosive and toxic nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670486#dicyclohexylamine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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